Cas no 195061-02-0 (5-Ethyl-2-methyl-1-sulfanylnonan-3-one)

5-Ethyl-2-methyl-1-sulfanylnonan-3-one structure
195061-02-0 structure
Product name:5-Ethyl-2-methyl-1-sulfanylnonan-3-one
CAS No:195061-02-0
MF:C12H24OS
MW:216.383362770081
CID:2788721
PubChem ID:71346958

5-Ethyl-2-methyl-1-sulfanylnonan-3-one Chemical and Physical Properties

Names and Identifiers

    • 195061-02-0
    • DTXSID40772916
    • 5-ETHYL-2-METHYL-1-SULFANYLNONAN-3-ONE
    • 5-Ethyl-2-methyl-1-sulfanylnonan-3-one
    • Inchi: InChI=1S/C12H24OS/c1-4-6-7-11(5-2)8-12(13)10(3)9-14/h10-11,14H,4-9H2,1-3H3
    • InChI Key: MTTYVVOGHGKYAV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 216.15478656Da
  • Monoisotopic Mass: 216.15478656Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 18.1Ų

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